Cas no 660425-13-8 (5-(3-bromophenyl)-3-chloropyridazine)

• Product Name: 5-(3-bromophenyl)-3-chloropyridazine
• CAS No: 660425-13-8
• MF: C₁₀H₆BrClN₂
• MW: 269.525040149689
• MDL: MFCD26793661
• CID: 1707399
• PubChem ID: 77230312
• Update Time: 2025-06-08

5-(3-bromophenyl)-3-chloropyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 5-(3-bromophenyl)-3-chloro-
• 5-(3-bromophenyl)-3-chloropyridazine
• 660425-13-8
• SCHEMBL2654109
• TQP1106
• EN300-23929891
• GONUSPNKVYUDNH-UHFFFAOYSA-N
• 5-(3-bromo-phenyl)-3-chloropyridazine
• Z1813173918
• DA-03827

• MDL： MFCD26793661
• Inchi： 1S/C10H6BrClN2/c11-9-3-1-2-7(4-9)8-5-10(12)14-13-6-8/h1-6H
• InChI Key： GONUSPNKVYUDNH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CN=NC(=C1)Cl

Computed Properties

• Exact Mass: 267.94038
• Monoisotopic Mass: 267.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5-(3-bromophenyl)-3-chloropyridazine

Professional Introduction to Compound with CAS No. 660425-13-8 and Product Name: 5-(3-bromophenyl)-3-chloropyridazine

The compound with the CAS number 660425-13-8 and the product name 5-(3-bromophenyl)-3-chloropyridazine represents a significant advancement in the field of pharmaceutical chemistry. This pyridazine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. Pyridazines, as a class of heterocyclic compounds, are widely recognized for their versatility in drug design, often serving as key structural motifs in bioactive molecules.

5-(3-bromophenyl)-3-chloropyridazine is characterized by the presence of both bromine and chlorine substituents on its aromatic ring system. These halogen atoms are strategically positioned to enhance the compound's reactivity, making it a valuable intermediate in synthetic chemistry. The bromine atom, in particular, is a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug candidates.

The chloropyridazine core of this compound is known to exhibit a broad spectrum of biological activities. Pyridazines have been extensively studied for their pharmacological properties, including antiviral, antibacterial, and anticancer effects. The introduction of chloro and bromo substituents into this framework further modulates its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug discovery efforts. Recent studies have highlighted the importance of halogenated pyridazines in developing next-generation therapeutics, particularly in targeting enzymes and receptors involved in disease pathways.

In the context of contemporary pharmaceutical research, 5-(3-bromophenyl)-3-chloropyridazine has been explored as a precursor for novel small-molecule inhibitors. For instance, its derivatives have shown promise in inhibiting kinases, which are overexpressed in various cancers. The halogen atoms facilitate the introduction of additional functional groups that can fine-tune binding interactions with biological targets. This flexibility is crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

One of the most compelling aspects of this compound is its role in fragment-based drug design (FBDD). FBDD is an innovative approach that leverages small molecular fragments to identify lead compounds with high binding affinity. The structural features of 5-(3-bromophenyl)-3-chloropyridazine make it an ideal candidate for generating libraries of fragments that can be screened against biological targets. By systematically modifying its core structure, researchers can identify key interactions that contribute to binding efficacy, thereby accelerating the discovery process.

The synthesis of 5-(3-bromophenyl)-3-chloropyridazine involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination and chlorination steps are critical in establishing the desired substitution pattern on the pyridazine ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct complex derivatives efficiently. These techniques not only enhance yield but also improve scalability, which is essential for industrial applications.

From a computational chemistry perspective, 5-(3-bromophenyl)-3-chloropyridazine has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings are instrumental in guiding medicinal chemists toward designing more potent and selective analogs. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, ensuring that compounds like this one are optimized for clinical efficacy.

The pharmacological profile of 5-(3-bromophenyl)-3-chloropyridazine has been investigated through both in vitro and in vivo assays. Initial studies have revealed its potential as an antimicrobial agent by disrupting bacterial cell wall synthesis. Additionally, its derivatives have demonstrated inhibitory activity against certain enzymes implicated in inflammatory diseases. These findings underscore the compound's therapeutic relevance and justify further exploration into its mechanisms of action.

The development of novel pharmaceuticals relies heavily on innovative synthetic strategies that enhance efficiency and sustainability. The use of 5-(3-bromophenyl)-3-chloropyridazine as a building block exemplifies this trend toward greener chemistry. Catalytic methods that minimize waste and energy consumption are being increasingly adopted in industrial settings. Such approaches not only reduce costs but also align with global efforts to promote environmental responsibility.

In conclusion,5-(3-bromophenyl)-3-chloropyridazine (CAS No. 660425-13-8) represents a promising entity in pharmaceutical research due to its versatile structural features and potential biological activities. Its role as an intermediate in synthetic chemistry underscores its importance in developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of drug discovery efforts for years to come.